Cas no 932046-78-1 (tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 932046-78-1
• MF: C₁₄H₂₁ClN₄O₂S
• MW: 344.860140562058
• CID: 2092081
• PubChem ID: 58878061
• Update Time: 2025-06-12

tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate
• tert-butyl 4-(6-chloro-2-methylsulfanylpyrimidin-4-yl)piperazine-1-carboxylate
• TERT-BUTYL 4-[6-CHLORO-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PIPERAZINE-1-CARBOXYLATE
• tert-Butyl4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate
• SCHEMBL3874309
• 932046-78-1
• DB-252758
• IIEXFEUXRIRMEH-UHFFFAOYSA-N
• AKOS015939724
• 4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester

• MDL： MFCD18380190
• Inchi： 1S/C14H21ClN4O2S/c1-14(2,3)21-13(20)19-7-5-18(6-8-19)11-9-10(15)16-12(17-11)22-4/h9H,5-8H2,1-4H3
• InChI Key： IIEXFEUXRIRMEH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 344.10700
• Monoisotopic Mass: 344.1073748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 83.86000
• LogP: 2.91190

Additional information on tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate

Research Brief on tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate (CAS: 932046-78-1)

In recent years, the compound tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate (CAS: 932046-78-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine and piperazine backbone, serves as a crucial intermediate in the synthesis of various biologically active compounds, particularly kinase inhibitors and other therapeutic agents. The unique structural features of this compound, including the chloro and methylthio substituents, make it a versatile building block for medicinal chemistry applications.

Recent studies have focused on the synthesis and optimization of tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate to enhance its reactivity and yield. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to improve the efficiency of its production. These methods not only reduce reaction times but also minimize the formation of by-products, thereby increasing the overall purity of the compound. Researchers have also explored the use of green chemistry principles, such as solvent-free reactions and catalytic processes, to make the synthesis more environmentally sustainable.

The pharmacological potential of derivatives derived from tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate has been a focal point of recent investigations. Several studies have demonstrated its utility in the development of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. For instance, modifications to the piperazine ring have yielded compounds with enhanced selectivity and potency against specific kinase targets. Additionally, the chloro and methylthio groups have been shown to play a critical role in the binding affinity and metabolic stability of these inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its role in kinase inhibitor development, tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate has been investigated for its potential in other therapeutic areas. Recent reports highlight its application in the synthesis of antiviral and antimicrobial agents. The compound's ability to serve as a scaffold for diverse chemical modifications has enabled researchers to explore its efficacy against a broad spectrum of pathogens. These findings underscore the versatility of this molecule and its significance in addressing unmet medical needs.

Despite these advancements, challenges remain in the large-scale production and application of tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from laboratory research to clinical use. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound. Future research directions may include the exploration of novel synthetic routes, the development of more efficient purification techniques, and the evaluation of its safety and efficacy in vivo.

In conclusion, tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)piperazine-1-carboxylate (CAS: 932046-78-1) represents a valuable tool in chemical biology and pharmaceutical research. Its structural versatility and pharmacological potential make it a key player in the development of next-generation therapeutics. Continued innovation and interdisciplinary collaboration will be crucial in harnessing its capabilities to address complex medical challenges.